Cas no 18979-50-5 (4-n-Propoxyphenol)

• Product Name: 4-n-Propoxyphenol
• CAS No: 18979-50-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00002335
• CID: 51192
• PubChem ID: 29352
• Update Time: 2025-05-23

4-n-Propoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-Propoxyphenol
• Hydroquinone monopropyl ether
• Proproxyphenol
• 4-n-Propoxyphenol
• 1-hydroxy-4-propoxybenzene
• 4-Propyloxyphenol
• Phenol,4-propoxy
• Phenol,p-propoxy
• p-Propoxyphenol
• 4-propoxy-
• 4-propoxy-pheno
• Phenol, p-propoxy-
• Phenol, 4-propoxy-
• PARA-PROPOXYPHENOL
• KIIIPQXXLVCCQP-UHFFFAOYSA-N
• p-Propoxy phenol
• 4-Propoxy-phenol
• NSC82358
• PubChem13204
• Phenol, p-propoxy- (8CI)
• KSC175O6L
• Jsp003901
• hydroquinone mono-n-propyl ether
• SBB059151
• 9884AA
• STK081310
• BBL013152
• InChI=1/C9H12O2/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H
• CS-0000196
• P0955
• GS-6662
• 18979-50-5
• ZJ9EF57C3B
• SY036399
• MFCD00002335
• DTXSID6066442
• UNII-ZJ9EF57C3B
• FT-0619435
• Q63409285
• 4-propoxy phenol
• EN300-17908
• SCHEMBL56796
• CHEMBL225183
• NSC 82358
• AKOS000120776
• NSC-82358
• F0001-0684
• D70163
• J-012247
• A813358
• NS00115923

• MDL： MFCD00002335
• Inchi： 1S/C9H12O2/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,10H,2,7H2,1H3
• InChI Key： KIIIPQXXLVCCQP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCC

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0505 (rough estimate)
• Melting Point: 53.0 to 56.0 deg-C
• Boiling Point: 262.1°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.4910 (estimate)
• PSA: 29.46000
• LogP: 2.18100
• Solubility: Uncertain

4-n-Propoxyphenol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-n-Propoxyphenol

4-n-Propoxyphenol (CAS 18979-50-5): Properties, Applications, and Market Insights

4-n-Propoxyphenol (CAS 18979-50-5), also known as 4-propoxy phenol or para-propoxy phenol, is an organic compound belonging to the class of phenolic ethers. This versatile chemical has garnered significant attention in recent years due to its unique properties and wide-ranging applications across various industries. With the increasing demand for specialty chemicals in pharmaceuticals, cosmetics, and material science, 4-n-Propoxyphenol has emerged as a compound of interest for researchers and manufacturers alike.

The molecular structure of 4-n-Propoxyphenol features a phenol group substituted with a propoxy chain at the para position (C₉H₁₂O₂). This configuration gives the compound its characteristic solubility properties, making it soluble in organic solvents while maintaining limited water solubility. Recent studies have focused on its antioxidant potential, particularly in formulations where stability against oxidative degradation is crucial. The compound's thermal stability has also made it a subject of interest in high-temperature applications.

In the pharmaceutical sector, 4-n-Propoxyphenol serves as a valuable intermediate compound in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly useful in developing compounds with specific biological activities. Researchers are currently investigating its potential as a building block for drug discovery projects, especially in the development of novel anti-inflammatory and antimicrobial agents. The compound's structure-activity relationship has become a hot topic in medicinal chemistry circles.

The cosmetic industry has shown growing interest in 4-propoxy phenol due to its potential as a stabilizing agent in formulations. Its antioxidant properties make it particularly valuable in skincare products where protection against environmental stressors is desired. Recent trends in clean beauty formulations have led to increased research into phenolic compounds like 4-n-Propoxyphenol as alternatives to synthetic preservatives. The compound's compatibility with various cosmetic bases has been the subject of several recent formulation studies.

Material science applications of CAS 18979-50-5 have expanded significantly in recent years. The compound has shown promise as a monomer precursor in the synthesis of specialty polymers. Its phenolic structure allows for incorporation into polymer backbones, potentially imparting desirable properties such as improved thermal stability or specific interaction capabilities. Current research explores its use in advanced material development, particularly in areas requiring materials with specific surface properties.

The global market for 4-n-Propoxyphenol has seen steady growth, driven by increasing demand from end-use industries. Market analysts highlight the Asia-Pacific region as experiencing particularly strong growth, attributed to expanding pharmaceutical and cosmetic manufacturing capabilities in the area. Recent supply chain analyses suggest that manufacturers are focusing on sustainable production methods for phenolic compounds like 4-propoxy phenol, responding to industry-wide sustainability initiatives.

Quality control remains a critical aspect of 4-n-Propoxyphenol production and application. Standard analytical methods for purity assessment include HPLC, GC-MS, and various spectroscopic techniques. Recent advancements in analytical chemistry have enabled more precise characterization of the compound, including the detection and quantification of potential impurities. These developments have been particularly important for pharmaceutical applications where high-purity standards are mandatory.

Environmental considerations regarding CAS 18979-50-5 have become increasingly important. Recent studies have focused on the compound's biodegradation pathways and potential environmental impact. While 4-n-Propoxyphenol is not classified as environmentally hazardous under current regulations, the industry has shown proactive interest in understanding its ecological profile. This aligns with broader trends toward green chemistry principles in specialty chemical production.

Future research directions for 4-propoxy phenol appear promising. Current investigations are exploring its potential in nanotechnology applications, particularly as a surface modifier for nanoparticles. The compound's ability to interact with various materials at the molecular level makes it an interesting candidate for advanced material functionalization. Additionally, its potential role in energy storage systems is being examined, particularly in the context of battery technology development.

For researchers and industry professionals seeking information about 4-n-Propoxyphenol, common search queries include "4-n-Propoxyphenol synthesis," "CAS 18979-50-5 applications," and "para-propoxy phenol properties." These search trends reflect the growing interest in both the fundamental characteristics and practical applications of this compound. Recent publications have addressed these topics while also exploring more specialized aspects such as "4-propoxy phenol derivatives" and "phenolic ether reactivity."

In conclusion, 4-n-Propoxyphenol (CAS 18979-50-5) represents an important compound with diverse applications across multiple industries. Its unique chemical properties, combined with ongoing research into new applications, ensure its continued relevance in scientific and industrial contexts. As understanding of phenolic compounds deepens and new technologies emerge, 4-propoxy phenol is likely to maintain its position as a valuable chemical building block with significant potential for future innovation.